Cas no 2138823-06-8 (2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester)
2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester
-
- Inchi: 1S/C13H24N2O3/c1-3-18-13(16)5-4-6-14-7-9-15(10-8-14)11-12-17-2/h4-5H,3,6-12H2,1-2H3
- InChI Key: HFNXOFFKVWSSFC-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C=CCN1CCN(CCOC)CC1
2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764271-0.05g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 0.05g |
$647.0 | 2025-02-24 | |
| Enamine | EN300-764271-0.1g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 0.1g |
$678.0 | 2025-02-24 | |
| Enamine | EN300-764271-0.25g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 0.25g |
$708.0 | 2025-02-24 | |
| Enamine | EN300-764271-0.5g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 0.5g |
$739.0 | 2025-02-24 | |
| Enamine | EN300-764271-1.0g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 1.0g |
$770.0 | 2025-02-24 | |
| Enamine | EN300-764271-2.5g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 2.5g |
$1509.0 | 2025-02-24 | |
| Enamine | EN300-764271-5.0g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 5.0g |
$2235.0 | 2025-02-24 | |
| Enamine | EN300-764271-10.0g |
ethyl (2E)-4-[4-(2-methoxyethyl)piperazin-1-yl]but-2-enoate |
2138823-06-8 | 95.0% | 10.0g |
$3315.0 | 2025-02-24 |
2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester
Introduction to 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester (CAS No. 2138823-06-8)
2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester (CAS No. 2138823-06-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a piperazine ring and a methoxyethyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester is represented by the formula C15H23N3O3. The presence of the piperazine ring and the methoxyethyl group imparts specific pharmacological properties to this compound. Piperazine derivatives are known for their ability to modulate various biological targets, including receptors and enzymes, making them valuable candidates for drug discovery and development.
Recent studies have explored the potential of 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The ability of this compound to interact with GPCRs suggests its potential as a lead molecule for developing novel therapeutics.
In addition to its receptor modulating properties, 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester has been investigated for its anti-inflammatory effects. Inflammation is a key component in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings highlight its potential as an anti-inflammatory agent and warrant further investigation in clinical settings.
The pharmacokinetic properties of 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester have also been studied to assess its suitability as a drug candidate. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical factors in drug development. Initial studies have indicated that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further optimization and clinical testing.
The synthetic route for producing 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the piperazine ring and the introduction of the methoxyethyl substituent. Advanced synthetic techniques and catalysts have been employed to improve the yield and purity of the final product. The ability to synthesize this compound efficiently is crucial for its large-scale production and commercialization.
In conclusion, 2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester (CAS No. 2138823-06-8) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an interesting candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in novel drug formulations.
2138823-06-8 (2-Butenoic acid, 4-[4-(2-methoxyethyl)-1-piperazinyl]-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)